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Compound of Interest

Compound Name: 3-Butyn-2-ol

Cat. No.: B105428 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of 3-Butyn-2-ol (CAS No: 2028-63-9). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

3-Butyn-2-ol is a highly flammable and toxic liquid that poses significant health risks, including

being fatal if swallowed, inhaled, or in contact with skin.[1][2][3][4] It is also corrosive and

causes serious eye damage and skin irritation.[1][2][5] Adherence to the following guidelines is

mandatory to minimize exposure and prevent accidents.
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Hazard Classification Description

Physical Hazards Highly flammable liquid and vapor.[2][3][5]

Health Hazards
Fatal if swallowed, in contact with skin, or if

inhaled.[1][2][3][4]

Causes serious eye damage.[1][2]

Causes skin irritation.[1][2][5]

May cause respiratory irritation.[6][7]

Environmental Hazards
Harmful to aquatic life with long-lasting effects.

[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Butyn-2-ol.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Prevents fatal skin absorption

and irritation.[1][2]

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.[8]

Skin and Body Protection

Flame-retardant lab coat and

protective clothing to prevent

skin exposure.

Protects against accidental

skin contact.[1][2][8]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][8] If ventilation is

inadequate, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge is

required.[2]

Prevents inhalation, which can

be fatal.[3][4]
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Safe Handling Workflow
The following diagram outlines the procedural workflow for the safe handling of 3-Butyn-2-ol,
from preparation to disposal.
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Safe Handling Workflow for 3-Butyn-2-ol

Preparation

Handling & Use

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE

Work in Chemical Fume Hood

Gather All Necessary Materials

Dispense 3-Butyn-2-ol Carefully

Proceed to Handling

Perform Experimental Procedure

Decontaminate Glassware & Surfaces

Experiment Complete

Remove PPE Correctly

Segregate & Label Hazardous Waste

Proceed to Disposal

Store in a Closed, Labeled Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Procedural workflow for handling 3-Butyn-2-ol.
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Operational and Disposal Plans
Engineering Controls:

Always handle 3-Butyn-2-ol in a well-ventilated area, preferably within a certified chemical

fume hood.[2][8]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[7][8]

Use explosion-proof electrical and ventilation equipment due to the high flammability of the

substance.[2][8]

Spill Response:

Evacuate: Immediately evacuate the area in case of a large spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb with an inert, non-combustible material (e.g., sand,

vermiculite).

Collect: Use non-sparking tools to collect the absorbed material and place it in a sealed,

labeled container for disposal.[7][8]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1][2][8]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

[2][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[1][2][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,

sparks, open flames, and other ignition sources.[1][2][6]

Keep in a flammables-designated storage area.[2][8]

Incompatible with strong oxidizing agents.[2]

Disposal:

Dispose of waste and contaminated materials in accordance with all applicable federal,

state, and local regulations.

Waste must be handled as hazardous waste and disposed of by a licensed professional

waste disposal service.[2][7][9] Do not dispose of it in the sewer system.

Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning,

or punctured and disposed of in a sanitary landfill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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